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Compound of Interest

Compound Name: 19-Methylicosanoyl-CoA

Cat. No.: B15548357

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 19-Methylicosanoyl-CoA, a

rare branched-chain, very-long-chain fatty acyl-CoA. Due to its specialized nature, this

document focuses on custom synthesis options, potential research applications based on

analogous molecules, and detailed protocols for its use in a laboratory setting.

Commercial Sourcing: Custom Synthesis
High-purity 19-Methylicosanoyl-CoA is not readily available as a stock item from major

chemical suppliers. Researchers requiring this molecule will need to engage with companies

specializing in custom lipid synthesis. These companies can synthesize and purify the

compound to meet specific research requirements.

Table 1: Potential Commercial Sources for Custom Synthesis of 19-Methylicosanoyl-CoA
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Supplier Service Highlights Key Capabilities

BOC Sciences

Offers comprehensive custom

fatty acid synthesis services

from research to industrial

scale.[1][2]

High-purity synthesis (>95%),

structural verification (GC,

HPLC, NMR, MS), and flexible

customization of chain length,

branching, and functional

groups.[1]

Avanti Research

A leader in lipid research and

manufacturing with extensive

experience in custom lipid

synthesis.[3]

Expertise in synthesizing novel

lipids not available in catalogs,

with stringent quality control to

ensure purity and consistency.

[3]

Creative Biolabs

Provides a suite of custom lipid

synthesis services with a focus

on pharmaceutical

applications.[4]

Specializes in modifications of

both head groups and fatty

acid chains, offering tailored

lipids for drug delivery and

research.[4]

Cayman Chemical

Performs complex, multi-step

organic syntheses of fatty acid

metabolites,

glycerophospholipids, and

other lipids.[5]

Capabilities include synthesis,

purification, and

characterization of complex

lipids and stable isotope

labeling.[5]

Application Notes
Introduction to 19-Methylicosanoyl-CoA
19-Methylicosanoyl-CoA is the coenzyme A thioester of 19-methylicosanoic acid, a C21

monomethyl-branched, very-long-chain fatty acid (VLCFA). Branched-chain fatty acids (BCFAs)

and VLCFAs play crucial roles in various biological processes. While straight-chain fatty acids

are more common, branched-chain variants are important components of cell membranes,

particularly in bacteria, and have unique physical properties that can influence membrane

fluidity.[6] The CoA derivative is the activated form used in metabolic pathways.
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Potential Research Applications
Based on the known functions of other BCFAs and VLCFA-CoAs, 19-Methylicosanoyl-CoA is

a valuable tool for investigating several areas of cellular and molecular biology:

Protein Acylation: Long-chain fatty acids are covalently attached to proteins in a process

called acylation, which can affect protein localization, stability, and function.[7][8][9] 19-
Methylicosanoyl-CoA can be used as a substrate in in vitro and cell-based assays to

identify novel proteins that are modified by this specific branched-chain fatty acid and to

study the functional consequences of such modifications. Recent studies have shown that

different amino acid residues can be acylated by distinct fatty acids, including BCFAs.[10]

Nuclear Receptor Activation: Very-long-chain and branched-chain fatty acyl-CoAs have been

identified as high-affinity ligands for nuclear receptors such as the peroxisome proliferator-

activated receptor alpha (PPARα).[11][12] Activation of PPARα regulates the expression of

genes involved in fatty acid oxidation.[11] 19-Methylicosanoyl-CoA can be used to

investigate its potential as a specific activator of PPARα or other nuclear receptors, which

could have implications for metabolic diseases.

Membrane Biology and Lipidomics: The incorporation of BCFAs into phospholipids can alter

the physical properties of cell membranes, such as fluidity and thickness.[6] 19-
Methylicosanoyl-CoA can be used in cell culture studies or with model membrane systems

to understand how this specific branched-chain fatty acid affects membrane structure and

the function of membrane-associated proteins.

Enzyme Specificity and Metabolism: The enzymes involved in fatty acid metabolism, such as

acyl-CoA synthetases and elongases, often have specific substrate preferences.[13][14][15]

19-Methylicosanoyl-CoA can be used as a substrate to characterize the activity and

specificity of these enzymes, contributing to a better understanding of lipid metabolic

pathways.

Experimental Protocols
General Protocol for Chemical Synthesis of 19-
Methylicosanoyl-CoA
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This protocol outlines a general method for the synthesis of fatty acyl-CoAs from the

corresponding fatty acid using N-hydroxysuccinimide (NHS) ester activation.[16]

Workflow for Synthesis of 19-Methylicosanoyl-CoA
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Caption: Workflow for the chemical synthesis of 19-Methylicosanoyl-CoA.
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Materials:

19-Methylicosanoic acid

N-hydroxysuccinimide (NHS)

Dicyclohexylcarbodiimide (DCC)

Coenzyme A, lithium salt

Anhydrous organic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Aqueous buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.0)

Reverse-phase HPLC system for purification

LC-MS for product verification

Procedure:

Activation of 19-Methylicosanoic Acid:

Dissolve 19-methylicosanoic acid, NHS (1.1 eq), and DCC (1.1 eq) in an anhydrous

organic solvent.

Stir the reaction at room temperature for 4-6 hours.

Monitor the reaction by thin-layer chromatography (TLC).

Once the reaction is complete, filter to remove the dicyclohexylurea (DCU) byproduct.

Evaporate the solvent to obtain the crude 19-methylicosanoyl-NHS ester.

Thiolysis with Coenzyme A:

Dissolve the crude NHS ester in a minimal amount of organic solvent (e.g., THF).

In a separate flask, dissolve Coenzyme A lithium salt in the aqueous buffer.
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Slowly add the NHS ester solution to the Coenzyme A solution with vigorous stirring.

Allow the reaction to proceed at room temperature for 2-4 hours.

Purification:

Acidify the reaction mixture to pH 3-4 with a dilute acid (e.g., 0.1 M HCl).

Purify the 19-Methylicosanoyl-CoA by reverse-phase HPLC using a C18 column and a

water/acetonitrile gradient containing a small amount of trifluoroacetic acid (TFA) or formic

acid.

Analysis and Quantification:

Verify the mass of the purified product using LC-MS.

Quantify the concentration of the purified acyl-CoA using UV spectrophotometry by

measuring the absorbance at 260 nm (extinction coefficient for CoA is 16,400 M⁻¹cm⁻¹).

Protocol for PPARα Reporter Gene Assay
This protocol describes how to test the ability of 19-Methylicosanoyl-CoA to activate PPARα

in a cell-based reporter assay.

Experimental Workflow for PPARα Reporter Assay
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Cell Preparation

Treatment

Luciferase Assay

Data Analysis

Seed cells (e.g., HEK293T) in 96-well plate

Transfect with PPARα expression vector and PPRE-luciferase reporter

Treat cells with 19-Methylicosanoyl-CoA (and controls)

Incubate for 18-24 hours

Lyse cells

Measure luciferase activity

Normalize and analyze data

Click to download full resolution via product page

Caption: Workflow for a PPARα luciferase reporter gene assay.

Materials:
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HEK293T or other suitable cell line

PPARα expression vector

PPRE-luciferase reporter vector (containing peroxisome proliferator response elements)

Transfection reagent

Cell culture medium and supplements

19-Methylicosanoyl-CoA (test compound)

GW7647 or other known PPARα agonist (positive control)

Vehicle (e.g., DMSO or ethanol) (negative control)

Luciferase assay kit

Luminometer

Procedure:

Cell Seeding and Transfection:

Seed HEK293T cells in a 96-well plate at an appropriate density.

After 24 hours, co-transfect the cells with the PPARα expression vector and the PPRE-

luciferase reporter vector using a suitable transfection reagent according to the

manufacturer's protocol.

Cell Treatment:

After 24 hours of transfection, replace the medium with fresh medium containing various

concentrations of 19-Methylicosanoyl-CoA, the positive control (e.g., 1 µM GW7647),

and the vehicle control.

Incubate the cells for an additional 18-24 hours.

Luciferase Assay:
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Remove the medium and lyse the cells using the lysis buffer provided in the luciferase

assay kit.

Add the luciferase substrate to the cell lysate.

Measure the luminescence using a luminometer.

Data Analysis:

Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla

luciferase) or to the total protein concentration in each well.

Calculate the fold change in luciferase activity relative to the vehicle control.

Plot the dose-response curve for 19-Methylicosanoyl-CoA.

Signaling Pathways and Molecular Structure
Branched-Chain Fatty Acid Synthesis and PPARα Activation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b15548357/docs?utm_src=pdf-body#application-notes-protocols-for-high-purity-19-methylicosanoyl-coa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BCFA Synthesis

Activation and PPARα Pathway

Branched-Chain Amino Acids
(e.g., Leucine)

Branched-Chain α-Keto Acids

Branched-Chain Acyl-CoA
(Primer)

Fatty Acid Synthase (FAS)

Malonyl-CoA

Branched-Chain Fatty Acid
(19-Methylicosanoic Acid)

Acyl-CoA Synthetase

19-Methylicosanoyl-CoA

PPARα

Ligand

PPARα-RXR Complex

RXR

PPRE in DNA

Binds to

Target Gene Expression
(e.g., Fatty Acid Oxidation)

Regulates

Click to download full resolution via product page

Caption: Synthesis of BCFAs and their role in PPARα signaling.[11][17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15548357/docs#application-notes-protocols-for-high-
purity-19-methylicosanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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